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Compound of Interest

Compound Name: 6-Aminoindolin-2-one

Cat. No.: B116108

Essential Safety and Handling Guide for 6-
Aminoindolin-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Aminoindolin-2-one (CAS No. 150544-04-0). Adherence to these procedures is essential for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Aminoindolin-2-one is a chemical compound with the following hazard classifications:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

A thorough risk assessment should be conducted before handling this compound.[1][2] The
following table summarizes the recommended personal protective equipment (PPE) for various
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laboratory operations involving 6-Aminoindolin-2-one.

. Eye/Face . . Respiratory
Operation _ Hand Protection  Body Protection )
Protection Protection
Safety glasses
with side shields ]
] ] o N95 respirator or
or chemical Disposable nitrile ) )
higher, especially
o safety goggles. gloves.[4] ) o
Weighing and ] Laboratory coat. if the operation is
) [3][4] A face Consider double- )
Transfer (Solid) S ] [3] not performed in
shield is gloving for added

recommended if
there is a risk of
splashing.[3][4]

protection.

a fume hood.[1]

[3]

Solution

Preparation and

Chemical safety
goggles. A face
shield should be

worn over safety

Chemical-
resistant gloves
(e.g., nitrile).[3]
[4] Consult glove

Chemical-
resistant

laboratory coat.

Work in a well-
ventilated area or
a chemical fume
hood.[5][6] A

respirator may

Handling goggles if there manufacturer's 3] be necessary for
is a significant compatibility large volumes or
splash hazard.[4] chart. if ventilation is

inadequate.[3]
) All operations
_ _ _ Chemical-

Reaction Chemical safety Chemical- ) should be

resistant

Quenching and

Work-up

goggles and a
face shield.[4]

resistant gloves.

(2]

laboratory coat.

(3]

conducted in a
chemical fume
hood.[5]

Waste Disposal

Chemical safety

goggles.[3]

Chemical-

resistant gloves.

(4]

Laboratory coat.

3]

Work in a well-

ventilated area.

Operational Plan: Weighing and Preparing a
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This protocol outlines the steps for safely weighing solid 6-Aminoindolin-2-one and preparing

a solution.

. Preparation:

Ensure that a current Safety Data Sheet (SDS) for 6-Aminoindolin-2-one is accessible and
has been reviewed.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents (e.g., balance, spatula, weigh boat, beaker,
solvent, magnetic stirrer).

Don the appropriate PPE as specified in the table above.

. Weighing:

Perform all weighing operations within a chemical fume hood or a ventilated balance
enclosure to minimize inhalation of the powder.

Carefully transfer the desired amount of 6-Aminoindolin-2-one from the stock container to a
weigh boat using a clean spatula.

Avoid generating dust. If dust is created, gently clean the area with a damp paper towel,
which should then be disposed of as hazardous waste.

. Dissolution:

Place a beaker containing the appropriate solvent on a magnetic stirrer within the chemical
fume hood.

Carefully add the weighed 6-Aminoindolin-2-one to the solvent.

Rinse the weigh boat with a small amount of the solvent and add the rinsing to the beaker to
ensure a complete transfer.

Allow the mixture to stir until the solid is fully dissolved.

. Post-Handling:

Securely cap the solution container and label it appropriately with the chemical name,
concentration, date, and your initials.

Clean all equipment used in the process.

Remove PPE in the correct order to avoid cross-contamination and dispose of single-use
items in the designated hazardous waste container.

Wash hands thoroughly with soap and water.[6]
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Disposal Plan

All waste materials contaminated with 6-Aminoindolin-2-one must be treated as hazardous
waste and disposed of according to institutional and local regulations.[5]

e Solid Waste:

o Contaminated items such as weigh boats, gloves, and paper towels should be collected in
a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste:

o Unused solutions and solvent rinses should be collected in a separate, sealed, and
labeled hazardous waste container.

o Do not pour any waste containing 6-Aminoindolin-2-one down the drain.[6]
o Empty Containers:

o Empty stock containers should be triple-rinsed with a suitable solvent. The rinsate must be

collected as hazardous liquid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ba.auburn.edu [ba.auburn.edu]

2. How To Select Suitable Personal Protective Equipment (PPE) For Working With
Chemicals | US [sdsmanager.com]

o 3. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

» 4. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

e 5. fishersci.com [fishersci.com]
e 6. aksci.com [aksci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 6-
Aminoindolin-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116108#personal-protective-equipment-for-handling-
6-aminoindolin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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